BE“GHE Foundational & Exploratory

Check Availability & Pricing

Allyl mercaptan molecular formula and molar
mass

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Allyl mercaptan

Cat. No.: B1201943

Allyl Mercaptan: A Core Chemical Profile

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a foundational overview of allyl mercaptan, a key organosulfur
compound. The following sections detail its fundamental chemical properties, laying the
groundwork for more complex experimental applications.

Core Chemical Identity

Allyl mercaptan, systematically named 2-propene-1-thiol, is an organosulfur compound
recognized for its presence in garlic and other plants of the Allium genus.[1] Its chemical
structure and identifying information are fundamental to its application in research and
development.

Table 1: Chemical Identifiers for Allyl Mercaptan
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Identifier Value
IUPAC Name prop-2-ene-1-thiol[2]
Allylthiol, 2-Propenyl mercaptan, 3-
Synonyms
Mercaptopropene[1][2][3]
CAS Number 870-23-5[3][4]

Chemical Formula

CsHeS[1][2][3][4]

InChl INChl=1S/C3H6S/c1-2-3-4/h2,4H,1,3H2[3][4]
InChiKey ULIKDIVNUXNQHS-UHFFFAOYSA-N[3][4]
SMILES C=CCS[1][2]

Physicochemical Properties

The molar mass and other physical properties of allyl mercaptan are critical for experimental

design, including reaction stoichiometry and analytical characterization.

Table 2: Fundamental Physicochemical Data for Allyl Mercaptan

Property Value

Molar Mass 74.145 g/mol [3][4][5]

Molecular Weight 74.15 g/mol [2]

Appearance Colorless to pale yellow mobile liquid[2]
Odor Onion-like, sweet[2]

Logical Relationship: From Structure to Properties

The chemical structure of allyl mercaptan directly dictates its molecular formula and,

consequently, its molar mass. This relationship is foundational to its chemical identity and

behavior.
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Chemical Structure Molecular Information

calculates to

determines Molecular Formula: CsHeS ~ |——"" | Molar Mass: 74.145 g/mol

Allyl Group (CH2=CHCH?) + Thiol Group (-SH)

Click to download full resolution via product page

Caption: Relationship between chemical structure and molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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